Cas no 2172556-75-9 (1-(3-Aminopentan-3-yl)-3-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 1-(3-Aminopentan-3-yl)-3-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2172556-75-9
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 5568624
• PubChem ID: 165597005
• Update Time: 2025-07-01

1-(3-Aminopentan-3-yl)-3-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopentan-3-yl)-3-(propan-2-yl)cyclohexan-1-ol
• EN300-1646973
• 2172556-75-9
• 1-(3-Aminopentan-3-yl)-3-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C14H29NO/c1-5-13(15,6-2)14(16)9-7-8-12(10-14)11(3)4/h11-12,16H,5-10,15H2,1-4H3
• InChI Key： VIYAVCATRMMXQR-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C(C)C)C1)C(CC)(CC)N

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(3-Aminopentan-3-yl)-3-(propan-2-yl)cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2172556-75-9 and Product Name: 1-(3-Aminopentan-3-yl)-3-(propan-2-yl)cyclohexan-1-ol

The compound with the CAS number 2172556-75-9 and the product name 1-(3-Aminopentan-3-yl)-3-(propan-2-yl)cyclohexan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug development and molecular research. The presence of both amine and alcohol functional groups in its molecular structure suggests a versatile reactivity that could be exploited in various synthetic pathways.

At the core of this compound's appeal lies its intricate architecture, which combines a cyclohexane ring with aliphatic side chains. The 1-(3-Aminopentan-3-yl)- moiety introduces a primary amine group, while the 3-(propan-2-yl)- substituent adds a secondary alkyl chain. This dual functionality makes the compound a promising candidate for further exploration in medicinal chemistry. The cyclohexane ring itself provides a stable scaffold, which can be modified or incorporated into larger molecules to enhance pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them potential candidates for therapeutic intervention. For instance, modifications to the amine group could lead to the development of novel kinase inhibitors or G-protein coupled receptor modulators. These findings align with the growing trend in drug discovery towards rational design based on structural insights.

The synthesis of 1-(3-Aminopentan-3-yl)-3-(propan-2-yl)cyclohexan-1-ol involves a series of well-established organic reactions, including alkylation, reduction, and cyclization. The precise control of reaction conditions is crucial to achieving high yields and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have further refined these processes, allowing for more efficient and scalable production. These improvements are particularly important as they reduce costs and environmental impact while maintaining high chemical integrity.

In the realm of drug development, the potential applications of this compound are vast. Its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, its ability to interact with biological targets suggests it could serve as a scaffold for structure-based drug design. Researchers are exploring its utility in developing treatments for neurological disorders, where modulation of specific receptors is key. The compound's dual functionality also opens avenues for exploring its role in multitarget drug discovery, where a single molecule can interact with multiple therapeutic targets simultaneously.

The role of computational modeling in understanding the pharmacokinetic properties of 1-(3-Aminopentan-3-yl)-3-(propan-2-yl)cyclohexan-1-ol cannot be overstated. Advanced software tools allow scientists to simulate how the compound might behave within biological systems, predicting parameters such as solubility, metabolic stability, and distribution profiles. These predictions are invaluable in guiding experimental design and optimizing drug candidates before they enter clinical trials. By leveraging computational methods early in the discovery process, researchers can significantly reduce the time and resources required to bring new therapies to market.

As interest in personalized medicine grows, compounds like 1-(3-Aminopentan-3-yl)-3-(propan-2-yl)cyclohexan-1-ol are becoming increasingly relevant. Their structural versatility allows for modifications that can tailor their properties to specific patient populations or disease states. This approach aligns with the broader goal of developing more effective and targeted treatments that minimize side effects and improve patient outcomes. The ability to fine-tune molecular structures based on predictive models represents a significant step forward in precision medicine.

The industrial production of such specialized compounds requires stringent quality control measures to ensure consistency and reliability. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee that their products meet regulatory standards and perform as intended in both research and clinical settings. Continuous process optimization is also essential to enhance efficiency and reduce waste, reflecting broader trends toward sustainable chemistry practices.

Looking ahead, the future prospects for 1-(3-Aminopentan-3-yl)-3-(propan-2-y lcyclohexan -1 -ol) appear promising. Ongoing research aims to uncover new synthetic routes that could further streamline its production and expand its applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, fostering the development of novel therapeutics based on this compound's unique properties.